Cas no 924720-73-0 (1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione)

1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione structure
924720-73-0 structure
Product name:1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
CAS No:924720-73-0
MF:C21H26N4O5S
MW:446.519943714142
CID:6443820
PubChem ID:16343327

1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione Chemical and Physical Properties

Names and Identifiers

    • 924720-73-0
    • AB00983238-01
    • EN300-26602626
    • Z44154044
    • 1-cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
    • 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
    • Inchi: 1S/C21H26N4O5S/c26-19-20(27)25(18-8-4-5-9-18)21(28)24(19)16-22-11-13-23(14-12-22)31(29,30)15-10-17-6-2-1-3-7-17/h1-3,6-7,10,15,18H,4-5,8-9,11-14,16H2/b15-10+
    • InChI Key: UPRLFKHODMMTLQ-XNTDXEJSSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(CC1)CN1C(C(N(C1=O)C1CCCC1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 446.16239112g/mol
  • Monoisotopic Mass: 446.16239112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 832
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 107Ų

1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26602626-0.05g
1-cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
924720-73-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione

Compound CAS No. 924720-73-0: 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione

The compound with CAS No. 924720-73-0, named 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by the presence of a cyclopentyl group, which is known for its stability and ability to enhance pharmacokinetic properties such as absorption and bioavailability. The piperazine ring within the molecule is a common structural motif in pharmaceuticals, often contributing to hydrogen bonding and improving drug-target interactions. Additionally, the imidazolidine ring system is notable for its ability to act as a scaffold for various functional groups, making it versatile in drug design.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The sulfonyl group attached to the piperazine ring has been shown to enhance the molecule's ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.

Furthermore, the compound's trione functionality has been linked to antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. Preclinical trials have demonstrated that this compound exhibits selective inhibition of certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

The synthesis of 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for advanced biological testing.

One of the most exciting developments related to this compound is its potential application in targeted drug delivery systems. The molecule's structure allows for functionalization with various ligands or targeting moieties, enabling precise delivery to specific tissues or cells. This approach could significantly reduce off-target effects and improve therapeutic efficacy.

In terms of toxicity profiles, preliminary studies indicate that this compound has a favorable safety margin when administered at therapeutic doses. However, further long-term toxicity studies are required to fully assess its suitability for chronic use.

The discovery and development of CAS No. 924720-73-0 represent a significant advancement in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a promising candidate for addressing unmet medical needs in various therapeutic areas.

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.